Cas no 916420-71-8 (3,6-Dichloro-2-fluorophenylacetic acid)

• Product Name: 3,6-Dichloro-2-fluorophenylacetic acid
• CAS No: 916420-71-8
• MF: C₈H₅Cl₂FO₂
• MW: 223.028504133224
• MDL: MFCD09025391
• CID: 3161336
• PubChem ID: 46737557
• Update Time: 2025-05-25

3,6-Dichloro-2-fluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-2-fluorophenylacetic acid
• 3,6-Dichloro-2-fluorobenzeneacetic acid (ACI)
• 2-(3,6-dichloro-2-fluorophenyl)acetic acid
• AKOS015956970
• JS-4624
• MFCD09025391
• 916420-71-8
• 2-(3,6-dichloro-2-fluorophenyl)aceticacid

• MDL： MFCD09025391
• Inchi： 1S/C8H5Cl2FO2/c9-5-1-2-6(10)8(11)4(5)3-7(12)13/h1-2H,3H2,(H,12,13)
• InChI Key： MYZIXNBBBSGEIP-UHFFFAOYSA-N
• SMILES： O=C(CC1C(Cl)=CC=C(Cl)C=1F)O

Computed Properties

• Exact Mass: 221.9650629g/mol
• Monoisotopic Mass: 221.9650629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,6-Dichloro-2-fluorophenylacetic acid

Recent Advances in the Study of 3,6-Dichloro-2-fluorophenylacetic Acid (CAS: 916420-71-8)

3,6-Dichloro-2-fluorophenylacetic acid (CAS: 916420-71-8) is a fluorinated phenylacetic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting inflammatory and metabolic disorders. Recent studies have explored its potential applications in drug development, focusing on its unique chemical properties and biological activity.

One of the most notable advancements in the study of 3,6-dichloro-2-fluorophenylacetic acid is its role as a precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs). Researchers have demonstrated that the fluorinated and chlorinated substitutions on the phenyl ring enhance the compound's binding affinity to cyclooxygenase (COX) enzymes, which are critical targets in inflammation management. A 2023 study published in the Journal of Medicinal Chemistry highlighted its improved selectivity for COX-2 over COX-1, reducing the risk of gastrointestinal side effects commonly associated with traditional NSAIDs.

In addition to its anti-inflammatory potential, 3,6-dichloro-2-fluorophenylacetic acid has been investigated for its utility in agrochemical applications. A recent patent (WO2023051234) describes its incorporation into novel herbicidal formulations, where its structural features contribute to enhanced plant uptake and metabolic stability. The compound's ability to disrupt auxin-like signaling pathways in weeds has positioned it as a promising candidate for next-generation herbicides.

From a synthetic chemistry perspective, advancements in the scalable production of 3,6-dichloro-2-fluorophenylacetic acid have been achieved through optimized catalytic processes. A 2024 report in Organic Process Research & Development detailed a palladium-catalyzed carboxylation method that significantly improves yield (up to 85%) while minimizing hazardous byproducts. This development addresses previous challenges in large-scale manufacturing, making the compound more accessible for industrial applications.

Ongoing research continues to explore the broader pharmacological profile of 3,6-dichloro-2-fluorophenylacetic acid derivatives. Preliminary in vitro studies suggest potential activity against protein kinases involved in cancer progression, though further validation is required. As the chemical biology community deepens its understanding of structure-activity relationships, this compound is poised to play an increasingly important role in the design of novel therapeutic agents across multiple disease areas.